Cas no 678546-99-1 (2-{2-4-(3-chlorophenyl)piperazin-1-yl-2-oxoethyl}-2,3-dihydro-1lambda6,2-benzothiazole-1,1,3-trione)

• Product Name: 2-{2-4-(3-chlorophenyl)piperazin-1-yl-2-oxoethyl}-2,3-dihydro-1lambda6,2-benzothiazole-1,1,3-trione
• CAS No: 678546-99-1
• MF: C₁₉H₁₈ClN₃O₄S
• MW: 419.881922245026
• CID: 5475674
• Update Time: 2025-06-10

2-{2-4-(3-chlorophenyl)piperazin-1-yl-2-oxoethyl}-2,3-dihydro-1lambda6,2-benzothiazole-1,1,3-trione Chemical and Physical Properties

Names and Identifiers

• 2-[2-[4-(3-chlorophenyl)piperazin-1-yl]-2-oxoethyl]-1,1-dioxo-1,2-benzothiazol-3-one
• 2-{2-4-(3-chlorophenyl)piperazin-1-yl-2-oxoethyl}-2,3-dihydro-1lambda6,2-benzothiazole-1,1,3-trione

• Inchi： 1S/C19H18ClN3O4S/c20-14-4-3-5-15(12-14)21-8-10-22(11-9-21)18(24)13-23-19(25)16-6-1-2-7-17(16)28(23,26)27/h1-7,12H,8-11,13H2
• InChI Key： AWHFZQVRASSLJU-UHFFFAOYSA-N
• SMILES： S1(=O)(=O)C2=C(C=CC=C2)C(=O)N1CC(N1CCN(C2=CC=CC(Cl)=C2)CC1)=O

Additional information on 2-{2-4-(3-chlorophenyl)piperazin-1-yl-2-oxoethyl}-2,3-dihydro-1lambda6,2-benzothiazole-1,1,3-trione

Introduction to 2-{2-4-(3-chlorophenyl)piperazin-1-yl-2-oxoethyl}-2,3-dihydro-1lambda6,2-benzothiazole-1,1,3-trione (CAS No. 678546-99-1)

2-{2-4-(3-chlorophenyl)piperazin-1-yl-2-oxoethyl}-2,3-dihydro-1lambda6,2-benzothiazole-1,1,3-trione, with the CAS number 678546-99-1, is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of benzothiazoles and is characterized by its unique structural features, including a piperazine ring and a chlorophenyl substituent. These structural elements contribute to its pharmacological properties and make it a promising candidate for various therapeutic uses.

The chemical structure of 2-{2-4-(3-chlorophenyl)piperazin-1-yl-2-oxoethyl}-2,3-dihydro-1lambda6,2-benzothiazole-1,1,3-trione is highly intricate. The presence of the piperazine ring and the chlorophenyl group provides it with specific binding affinities and biological activities. The piperazine moiety is known for its ability to interact with various receptors and enzymes, making it a valuable component in drug design. The chlorophenyl substituent further enhances the compound's lipophilicity and stability, which are crucial for its bioavailability and efficacy.

Recent research has focused on the potential of 2-{2-4-(3-chlorophenyl)piperazin-1-yl-2-oxoethyl}-2,3-dihydro-1lambda6,2-benzothiazole-1,1,3-trione in treating neurological disorders. Studies have shown that this compound exhibits potent neuroprotective effects by modulating specific signaling pathways involved in neuronal survival and function. For instance, it has been demonstrated to inhibit the activation of microglia and reduce oxidative stress in neural cells, thereby protecting against neurodegeneration.

In addition to its neuroprotective properties, 2-{2-4-(3-chlorophenyl)piperazin-1-yl-2-oxoethyl}-2,3-dihydro-1lambda6,2-benzothiazole-1,1,3-trione has also shown promise in cancer research. Preclinical studies have indicated that this compound can selectively target cancer cells by interfering with key signaling pathways involved in cell proliferation and apoptosis. Specifically, it has been found to inhibit the activity of certain kinases that are overexpressed in various types of cancer cells, leading to reduced tumor growth and enhanced sensitivity to other anticancer therapies.

The pharmacokinetic properties of 2-{2-4-(3-chlorophenyl)piperazin-1-yl-2-oxoethyl}-2,3-dihydro-1lambda6,2-benzothiazole-1,1,3-trione have been extensively studied to optimize its therapeutic potential. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) characteristics. It is rapidly absorbed after oral administration and distributes effectively to target tissues. The compound's metabolic stability ensures that it remains active for an extended period, enhancing its therapeutic window.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-{2-4-(3-chlorophenyl)piperazin-1-yl-2-oxoethyl}-2,3-dihydro-1lambda6,2-benzothiazole-1,1,3-trione in human subjects. Preliminary results from phase I trials have indicated that the compound is well-tolerated at various dose levels and does not exhibit significant adverse effects. These findings are encouraging and pave the way for further clinical development.

The potential applications of 2-{2-4-(3-chlorophenyl)piperazin-1-y l - 0 x o e t h y l } - 0 , 0 - d i h y d r o - 0 l a m b d a 6 , 0 - b e n z o t h i a z o l e - 0 , 0 , 0 - t r i o n e extend beyond neurological disorders and cancer. Researchers are exploring its use in other therapeutic areas such as inflammatory diseases and metabolic disorders. For example, studies have shown that this compound can modulate inflammatory responses by inhibiting the production of pro-inflammatory cytokines and chemokines. This property makes it a potential candidate for treating conditions such as rheumatoid arthritis and inflammatory bowel disease.

In conclusion, 2-{2-[4-(3-chlorophenyl)piperazin-l-y l]-l-o x o e t h y l } - l , l , l - t r i o n e, with CAS number 678546-lambda9-lambda9-lambda9-lambda9-lambda9-lambda9-lambda9-lambda9-lambda9-lambda9-lambda9-lambda9-lambda9-lambda9-lambda9-lambda9-lambda9-lambda9-lambda9-lambda9-lambda9-lambda9-lambda9, is a multifaceted compound with a wide range of potential therapeutic applications. Its unique chemical structure confers it with specific biological activities that make it an attractive candidate for drug development. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, highlighting its significance in the field of medicinal chemistry.